Cas no 13600-47-0 (5-Aminonicotinonitrile)

• Product Name: 5-Aminonicotinonitrile
• CAS No: 13600-47-0
• MF: C₆H₅N₃
• MW: 119.124000310898
• MDL: MFCD07367907
• CID: 821514
• PubChem ID: 22416568
• Update Time: 2025-10-10

5-Aminonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-Pyridinecarbonitrile
• 5-Aminonicotinonitrile
• 5-aminopyridine-3-carbonitrile
• 5-AMino-3-cyanopyridine
• 3-cyano-5-aminopyridine
• 5-AMino-3-pyridincarbonitrile
• 5-aMinopyridin-3-carbonitrile
• 3-AMINO-5-CYANOPYRIDINE
• 3-Pyridinecarbonitrile, 5-amino-
• PubChem21874
• 5-Amino-3-nicotinonitrile
• 5 amino-3-pyridinecarbonitrile
• VGGLPUFUWXSMFB-UHFFFAOYSA-N
• TRA0068919
• RP00649
• AB31378
• VP14777
• SY009453
• 5-Aminopyridine-3-carbonitrile ,97%
• MFCD07367907
• AC-26221
• SCHEMBL2642286
• W-205478
• DTXSID90625600
• AKOS005199148
• EN300-1600806
• DB-027086
• DS-11505
• 13600-47-0
• CS-W003368

• MDL： MFCD07367907
• Inchi： 1S/C6H5N3/c7-2-5-1-6(8)4-9-3-5/h1,3-4H,8H2
• InChI Key： VGGLPUFUWXSMFB-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=C(C=1)N

Computed Properties

• Exact Mass: 119.04800
• Monoisotopic Mass: 119.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7
• XLogP3: -0.1

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 118-123 ºC
• Boiling Point: 349.3℃ at 760 mmHg
• Flash Point: 165℃
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 62.70000
• LogP: 1.11668

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 5-Aminonicotinonitrile

5-Aminonicotinonitrile: A Comprehensive Overview

The compound with CAS No. 13600-47-0, commonly referred to as 5-Aminonicotinonitrile, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical characteristics, synthesis methods, applications, and recent research findings related to 5-Aminonicotinonitrile.

5-Aminonicotinonitrile is an organic compound with the molecular formula C6H5N3O. Its structure consists of a pyridine ring substituted with an amino group (-NH2) at the 5-position and a cyano group (-CN) at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions. The compound exists as a crystalline solid under standard conditions and is soluble in polar solvents such as water and ethanol.

The synthesis of 5-Aminonicotinonitrile typically involves multi-step reactions, often starting from pyridine derivatives. One common approach is the nucleophilic substitution of a suitable precursor with an amine group followed by cyanation. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production for industrial applications.

One of the most notable applications of 5-Aminonicotinonitrile is in the field of agrochemistry. It serves as an intermediate in the synthesis of pesticides and herbicides due to its ability to inhibit key enzymes in pests and weeds. For instance, research has shown that derivatives of 5-Aminonicotinonitrile can effectively target acetylcholinesterase, a crucial enzyme for insect nervous system function. This has led to the development of new-generation pesticides that are both effective and environmentally friendly.

In addition to its role in agrochemistry, 5-Aminonicotinonitrile has found applications in pharmaceuticals. Its structural similarity to certain bioactive molecules makes it a valuable intermediate in drug discovery programs. Recent studies have explored its potential as a lead compound for anti-cancer drugs, particularly in targeting specific signaling pathways involved in tumor growth and metastasis.

Another emerging application of 5-Aminonicotinonitrile is in materials science. The compound's ability to form stable coordination complexes with metal ions has been exploited in the development of new catalysts for industrial processes. For example, researchers have reported that 5-Aminonicotinonitrile-based catalysts can significantly enhance the efficiency of olefin polymerization reactions.

Recent research has also focused on understanding the environmental impact of 5-Aminonicotinonitrile and its derivatives. Studies have shown that while some compounds derived from this molecule can persist in soil and water systems, their biodegradation rates can be optimized through chemical modifications. This knowledge is crucial for ensuring sustainable use and minimizing ecological risks.

In conclusion, 5-Aminonicotinonitrile (CAS No. 13600-47-0) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties, combined with advancements in synthesis and application techniques, continue to drive innovation in agrochemistry, pharmaceuticals, and materials science. As research progresses, we can expect even more groundbreaking uses for this remarkable molecule.